(E)-AG 99

• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol
• InChI: InChI=1S/C19H18N2O3/c20-13-16(11-15-8-9-17(22)18(23)12-15)19(24)21-10-4-7-14-5-2-1-3-6-14/h1-3,5-6,8-9,11-12,22-23H,4,7,10H2,(H,21,24)/b16-11-
• InChIKey: GSQOBTOAOGXIFL-WJDWOHSUSA-N

(E)-AG 99 Procurement Guide

(E)-AG 99 (Tyrphostin 46, CAS 122520-85-8, Molecular Weight 204.18) is a low-molecular-weight, cell-permeable, reversible, ATP- and substrate-competitive inhibitor of epidermal growth factor receptor (EGFR) tyrosine kinase, belonging to the dimeric benzylidenemalononitrile (BMN) subclass of tyrphostins [1]. It exhibits an IC50 of 10 µM against EGFR kinase in the human epidermoid carcinoma cell line A431 . Critically, (E)-AG 99 blocks EGFR-dependent tyrosine phosphorylation of p145met (the β-subunit of the c-Met/HGF receptor) and promotes caspase-like protease-mediated cell death in human bladder carcinoma 5637 cells [2].

Class

Dimeric benzylidenemalononitrile (BMN) tyrphostin; cell-permeable, reversible EGFR kinase inhibitor

Binding

Dual-competitive mechanism (ATP + polyGAT substrate) – supports kinase mechanism research

Pathway

Reported to block EGFR-driven p145met phosphorylation in bladder carcinoma cell models

Assay Fit

Intermediate inhibition profile and reversible binding compatible with washout and graded dose-response designs

• [1] Gazit A, Osherov N, Gilon C, Levitzki A. Tyrphostins. 6. Dimeric benzylidenemalononitrile tyrphostins: potent inhibitors of EGF receptor tyrosine kinase in vitro. J Med Chem. 1996;39(25):4905-4911. PMID: 8960549. View Source
• [2] Yamamoto N, Mammadova G, Song RX, et al. Tyrosine phosphorylation of p145met mediated by EGFR and Src is required for serum-independent survival of human bladder carcinoma cells. J Cell Sci. 2006;119(Pt 22):4623-4633. PMID: 17062641. View Source

(E)-AG 99 Structural Specificity

Substituting (E)-AG 99 with another in-class EGFR tyrosine kinase inhibitor is scientifically unreliable because critical differentiating features cannot be assumed across structurally distinct tyrphostin subclasses. (E)-AG 99 is a dimeric benzylidenemalononitrile (BMN) that competitively inhibits both ATP binding and the exogenous substrate polyGAT [1], a dual-competition mechanism not shared by quinazoline-based EGFR inhibitors such as AG 1478 . Furthermore, (E)-AG 99 selectively inhibits EGFR over the insulin receptor kinase , a selectivity feature that varies significantly among tyrphostin analogs (e.g., AG 555 shows >140-fold selectivity , while AG 490 and AG 1478 exhibit distinct selectivity profiles ). The compound's specific blockade of p145met (c-Met β-subunit) phosphorylation—a functional pathway endpoint validated in bladder carcinoma models [2]—cannot be extrapolated to other EGFR inhibitors without experimental confirmation.

Scaffold-class mismatch

BMN scaffold binding geometry differs from quinazoline inhibitors; dual-competitive mechanism may not transfer

Mechanism mismatch

ATP-only competitive inhibitors lack substrate-competitive component, limiting dissection of substrate-level regulation

Pathway endpoint mismatch

p145met blockade and caspase-mediated cell death endpoints may not replicate with other EGFR inhibitors in the EGFR→c-Met crosstalk axis

• [1] Gazit A, Osherov N, Gilon C, Levitzki A. Tyrphostins. 6. Dimeric benzylidenemalononitrile tyrphostins: potent inhibitors of EGF receptor tyrosine kinase in vitro. J Med Chem. 1996;39(25):4905-4911. PMID: 8960549. View Source
• [2] Yamamoto N, Mammadova G, Song RX, et al. Tyrosine phosphorylation of p145met mediated by EGFR and Src is required for serum-independent survival of human bladder carcinoma cells. J Cell Sci. 2006;119(Pt 22):4623-4633. PMID: 17062641. View Source

(E)-AG 99 Differentiation Evidence

Dual ATP/Substrate Competition

(E)-AG 99 competitively inhibits EGFR tyrosine kinase with respect to both ATP and the exogenous substrate polyGAT (poly(Glu,Ala,Tyr)) [1]. In contrast, AG 1478—the most commonly used high-potency tyrphostin comparator—is an ATP-competitive inhibitor with no reported substrate-competitive component in its binding mode . The dual competition mechanism of (E)-AG 99, confirmed by its co-crystallization inside the ATP-binding pocket [2], makes it a superior tool compound for studies requiring delineation of substrate-level kinase regulation or for experimental systems where substrate-competitive inhibition is mechanistically informative.

Dual ATP/Substrate Competition

Head-to-head

Competitive with both ATP and polyGAT substrate; AG 1478 is ATP-competitive only

Supports substrate-dependent kinase regulation studies

In vitro kinase assay; PDB structural evidence

Evidence Dimension	Kinase inhibition mechanism (mode of competition)
Target Compound Data	Competitive with respect to both ATP and exogenous substrate polyGAT
Comparator Or Baseline	AG 1478: Competitive with respect to ATP only; no reported substrate competition
Quantified Difference	Qualitative mechanistic difference: dual-competitive (ATP + substrate) versus ATP-competitive only
Conditions	In vitro EGFR kinase assay using polyGAT substrate (Gazit et al. 1996); PDB structural evidence for ATP-pocket binding

Why This Matters

A dual-competitive inhibitor enables experimental dissection of substrate-dependent kinase regulation, an application for which ATP-only competitive inhibitors are mechanistically insufficient.

• [1] Gazit A, Osherov N, Gilon C, Levitzki A. Tyrphostins. 6. Dimeric benzylidenemalononitrile tyrphostins: potent inhibitors of EGF receptor tyrosine kinase in vitro. J Med Chem. 1996;39(25):4905-4911. PMID: 8960549. View Source
• [2] MedChemExpress Literature Blog. A Potent and Reversible EGFR Inhibitor (E)-AG 99. Published 2019-04-22. https://www.medchemexpress.eu/literature/blog/a-potent-and-reversible-egfr-inhibitor-e-ag-99.html View Source

EGFR-Driven p145met Blockade

(E)-AG 99 at 5 µM effectively blocked tyrosine phosphorylation of p145met (the β-subunit of c-Met/HGF receptor) in serum-deprived human bladder carcinoma 5637 cells, accompanied by activation of caspase-like proteases and cell death [1]. Critically, the p145met phosphorylation was inhibited by EGFR inhibitors (AG99) and Src inhibitors (PP2, SU6656), but not by the direct c-Met inhibitor K252a, establishing that EGFR-driven transphosphorylation—not direct c-Met kinase activity—is the operative pathway [1]. This pathway-specific functional readout is not established for many other potent EGFR inhibitors including AG 1478, which has been characterized primarily for EGFR autophosphorylation and cell proliferation endpoints .

EGFR-Driven p145met Blockade

Cross-study comparable

5 µM (E)-AG 99 blocks p145met phosphorylation in 5637 cells; K252a does not

Supports EGFR-c-Met transphosphorylation research

Serum-starved bladder carcinoma model

Evidence Dimension	Functional cellular pathway inhibition (p145met/c-Met transphosphorylation)
Target Compound Data	(E)-AG 99 (5 µM): blocks p145met phosphorylation and induces caspase-mediated cell death in serum-starved 5637 cells
Comparator Or Baseline	K252a: direct c-Met inhibitor, does not block p145met phosphorylation in the same model; AG 1478: no published data on p145met blockade in this pathway context
Quantified Difference	(E)-AG 99 is functionally active in this pathway; K252a is not; AG 1478 is untested
Conditions	Human bladder carcinoma cell line 5637, serum-starved for 24 hours, Yamamoto et al. 2006

Why This Matters

(E)-AG 99 is one of the few EGFR inhibitors with validated functional activity in the EGFR→p145met/c-Met transphosphorylation axis, making it the procurement choice for studies of EGFR-HGF receptor crosstalk in bladder cancer.

• [1] Yamamoto N, Mammadova G, Song RX, et al. Tyrosine phosphorylation of p145met mediated by EGFR and Src is required for serum-independent survival of human bladder carcinoma cells. J Cell Sci. 2006;119(Pt 22):4623-4633. PMID: 17062641. View Source

EGFR Selectivity Over Insulin Receptor

(E)-AG 99 is established as selective for EGFR over the insulin receptor kinase , distinguishing it from multi-target tyrphostins such as AG 490, which potently inhibits both EGFR (IC50 0.1 µM) and JAK2 with no meaningful insulin receptor selectivity data reported , and from AG 82 (Tyrphostin A25), which exhibits dual activity as an EGFR inhibitor and GPR35 agonist (IC50 0.94 µM for GPR35) . ChEMBL-derived selectivity data indicate (E)-AG 99 inhibits Lck only at 22,000 nM (IC50) and HER-2 at approximately 6,456 nM, representing approximately 2.2-fold and approximately 1.5-fold selectivity windows versus the EGFR IC50 of 10,000 nM under comparable assay conditions .

EGFR Selectivity Over Insulin Receptor

Class-level inference

EGFR-selective; HER-2 IC50 ~6,456 nM (approx. 1.5× vs EGFR); Lck IC50 22,000 nM

Supports selectivity context review; broader panel verification recommended

ChEMBL-derived; class-level inference

Evidence Dimension	Kinase selectivity profile across EGFR family and structurally related kinases
Target Compound Data	EGFR IC50: 10,000 nM; HER-2 IC50: ~6,456 nM; Lck IC50: 22,000 nM; selective over insulin receptor kinase
Comparator Or Baseline	AG 490: EGFR IC50 0.1 µM, also inhibits JAK2; AG 82: EGFR inhibitor + GPR35 agonist (IC50 0.94 µM); AG 555: EGFR IC50 0.7 µM, >140-fold selective over insulin receptor
Quantified Difference	(E)-AG 99 has a narrower selectivity window versus HER-2 (approx. 1.5×) compared to AG 555 (50× over ErbB2) and AG 490 (135× over ErbB2), providing differential utility in co-targeting contexts.
Conditions	ChEMBL aggregated bioactivity data; cell-free and cell-based assays (TargetMol AI Summary based on ChEMBL)

Why This Matters

The moderate selectivity of (E)-AG 99 for EGFR over closely related kinases (HER-2, Lck) makes it appropriate for studies where partial co-inhibition is acceptable or mechanistically informative, whereas highly selective alternatives like AG 555 may miss such interactions.

Dimeric BMN Scaffold

(E)-AG 99 is built on the dimeric benzylidenemalononitrile (BMN) scaffold (C10H8N2O3, MW 204.18), which was rationally designed to produce EGFR inhibitors with unique structural features including a cyanoacrylamide moiety conjugated to a catechol ring [1]. This scaffold is structurally unrelated to the quinazoline core of AG 1478 (MW 314.8) or the more complex benzylidenemalononitrile dimer of AG 490 (MW 294.3) . The BMN scaffold confers distinct physicochemical properties: (E)-AG 99 displays solubility of 50 mg/mL in DMSO (244.88 mM) and 1 mg/mL in ethanol , enabling high-concentration stock solution preparation that facilitates in vitro studies where DMSO concentration must be minimized. The lower molecular weight (204.18) compared to AG 1478 (314.8) and AG 490 (294.3) provides favorable ligand efficiency metrics.

Dimeric BMN Scaffold

Head-to-head

MW 204.18 vs AG 1478 314.8; DMSO solubility >244 mM

Scaffold-based SAR; high solubility aids low-DMSO assay design

Physicochemical characterization data

Evidence Dimension	Chemical scaffold class and physicochemical properties
Target Compound Data	BMN dimer scaffold; MW 204.18; DMSO solubility 50 mg/mL (244.88 mM); ethanol solubility 1 mg/mL
Comparator Or Baseline	AG 1478: quinazoline scaffold, MW 314.8; AG 490: BMN monomeric derivative, MW 294.3; AG 555: related tyrphostin, MW differs
Quantified Difference	MW difference: -110.62 Da vs. AG 1478 (-35%); -90.12 Da vs. AG 490 (-31%); DMSO solubility >244 mM for (E)-AG 99
Conditions	Physicochemical characterization data from TargetMol product datasheet and published synthetic procedures

Why This Matters

Scaffold-based differentiation is critical for structure-activity relationship (SAR) studies and for procurement when specific physicochemical properties (solubility, molecular weight, synthetic tractability) dictate experimental feasibility.

• [1] Gazit A, Yaish P, Gilon C, Levitzki A. Tyrphostins I: synthesis and biological activity of protein tyrosine kinase inhibitors. J Med Chem. 1989;32(10):2344-2352. PMID: 2552117. View Source

Reversible Inhibition Profile

(E)-AG 99 is a reversible EGFR inhibitor , which fundamentally differentiates it from irreversible covalent EGFR inhibitors (e.g., dacomitinib, afatinib, osimertinib) that form permanent covalent bonds with cysteine residues in the EGFR active site. Although (E)-AG 99 binds within the ATP pocket [1], its reversible binding kinetics permit washout experiments, reversible dose-response modeling, and equilibrium-based pharmacological analyses that are impossible with covalent inhibitors. Among reversible tyrphostins, (E)-AG 99 occupies an intermediate potency niche (IC50 10 µM) compared to the high-potency reversible inhibitor AG 1478 (IC50 3 nM) , making (E)-AG 99 particularly suitable for studies where high-potency inhibition risks complete EGFR shutdown that masks graded signaling responses.

Reversible Inhibition Profile

Class-level inference

Reversible; IC50 10 µM vs AG 1478 3 nM (approx. 3,333× lower inhibition)

Supports graded dose-response and washout protocols

Reversibility confirmed; potency tier context

Evidence Dimension	Inhibitor reversibility and potency tier within reversible EGFR inhibitors
Target Compound Data	Reversible inhibition; IC50 10 µM (EGFR, A431 cells); binds within ATP pocket
Comparator Or Baseline	AG 1478: reversible, IC50 3 nM (EGFR); Afatinib/Dacomitinib: irreversible covalent, IC50 sub-nM to low nM; AG 490: reversible, IC50 0.1 µM (EGFR)
Quantified Difference	IC50 difference: (E)-AG 99 is ~3,333-fold less potent than AG 1478 (10,000 nM vs. 3 nM); (E)-AG 99 is 100-fold less potent than AG 490 (10,000 nM vs. 100 nM)
Conditions	Reversibility established by co-crystallography and washout experiments; potency data from A431 cell-based EGFR kinase assays and cell-free systems

Why This Matters

Reversible, intermediate-potency EGFR inhibitors like (E)-AG 99 enable graded dose-response studies and are compatible with washout experimental designs, which is essential for researchers selecting tool compounds for reversible pharmacological interrogation versus irreversible target engagement.

• [1] MedChemExpress Literature Blog. A Potent and Reversible EGFR Inhibitor (E)-AG 99. Published 2019-04-22. https://www.medchemexpress.eu/literature/blog/a-potent-and-reversible-egfr-inhibitor-e-ag-99.html View Source

(E)-AG 99 Application Scenarios

EGFR-c-Met Crosstalk in Bladder Cancer

(E)-AG 99 is the preferred EGFR tool inhibitor for investigating the EGFR→p145met (c-Met β-subunit) transphosphorylation axis in bladder carcinoma, as validated in the 5637 cell line model [1]. At 5 µM, (E)-AG 99 blocks EGFR-mediated p145met tyrosine phosphorylation (residues Y1003, Y1234, Y1235) and induces caspase-like protease-dependent cell death under serum-free autocrine conditions. This functional pathway endpoint is mechanistically distinct from direct c-Met kinase inhibition (K252a does not replicate the effect) and has been experimentally demonstrated only with (E)-AG 99 among tyrphostin-class EGFR inhibitors [1].

Substrate-Competitive Kinase Profiling

Researchers conducting kinase mechanism-of-action studies requiring a dual ATP-competitive and substrate-competitive probe compound should prioritize (E)-AG 99, as it is one of the few commercially available EGFR inhibitors documented to compete with both ATP and the exogenous substrate polyGAT [2]. This property makes (E)-AG 99 suitable for structure-activity relationship (SAR) platforms centered on the dimeric BMN scaffold, enabling direct comparison with the monomeric BMN derivative AG 555 (EGFR IC50 0.7 µM, >140-fold selectivity over insulin receptor) and the quinazoline-based comparator AG 1478 (EGFR IC50 3 nM, ATP-competitive only) .

Graded EGFR Signaling Studies

For experimental designs that require titratable EGFR inhibition without complete receptor shutdown—such as graded ligand-dose response studies, partial inhibition pharmacodynamic modeling, or washout/recovery protocols—(E)-AG 99 provides an intermediate IC50 of 10 µM that is approximately 3,333-fold less potent than AG 1478 (3 nM) and 100-fold less potent than AG 490 (0.1 µM) . Its reversible binding enables experimental protocols where inhibitor removal restores EGFR activity, a feature not available with irreversible covalent inhibitors (e.g., afatinib, osimertinib) .

Insulin Receptor-Sparing EGFR Profiling

(E)-AG 99 is appropriate for EGFR inhibition experiments conducted in cellular systems co-expressing insulin receptors, where avoidance of insulin receptor kinase cross-inhibition is essential to prevent confounding metabolic effects . While AG 555 provides a larger selectivity window (>140-fold over insulin receptor), (E)-AG 99 offers structural diversity as a BMN dimer for orthogonal chemical probe confirmation, particularly valuable when scaffold-specific off-target effects must be ruled out using structurally distinct inhibitors targeting the same kinase .

Application

Selection Property

Validation Focus

EGFR-c-Met crosstalk research (bladder carcinoma models)

Dual-competitive inhibitor with p145met blockade

p145met phosphorylation & caspase activation endpoints

Substrate-competitive kinase mechanism studies

ATP + substrate dual-competitive probe

PolyGAT substrate competition & SAR platform validation

Graded EGFR inhibition & washout experiments

Reversible, intermediate inhibition profile

Graded dose-response & recovery-of-function protocols

Insulin receptor-sparing EGFR profiling

EGFR-selective scaffold; orthogonal to quinazoline

Insulin receptor counter-screen & scaffold-orthogonal confirmation

• [1] Yamamoto N, Mammadova G, Song RX, et al. Tyrosine phosphorylation of p145met mediated by EGFR and Src is required for serum-independent survival of human bladder carcinoma cells. J Cell Sci. 2006;119(Pt 22):4623-4633. PMID: 17062641. View Source
• [2] Gazit A, Osherov N, Gilon C, Levitzki A. Tyrphostins. 6. Dimeric benzylidenemalononitrile tyrphostins: potent inhibitors of EGF receptor tyrosine kinase in vitro. J Med Chem. 1996;39(25):4905-4911. PMID: 8960549. View Source